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Compound of Interest

Compound Name: 2''-O-Coumaroyljuglanin

Cat. No.: B111799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information
Synonyms: 2''-O-p-Cumaroyleuglanin, Kaempferol 3-O-[2''-(E)-p-coumaroyl]-alpha-L-

arabinofuranoside

CAS Number: 67214-05-5

Chemical and Physical Properties

Molecular Formula C29H24O12

Molecular Weight 564.5 g/mol

Natural Source Abies delavayi (Delavay's Fir)[1]

Biological Activity
2''-O-Coumaroyljuglanin, a flavonoid glycoside, has demonstrated noteworthy biological

activity, particularly in the realm of oncology. Research has highlighted its potential as a

cytotoxic agent against human cancer cell lines.

Anticancer Activity
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A key study has identified the cytotoxic potential of 2''-O-Coumaroyljuglanin against the

human lung adenocarcinoma cell line, A549.

Cell Line Activity Value

A549 (Human Lung

Adenocarcinoma)
IC50 15.42 μM[2]

The broader class of coumarins, to which this compound belongs, is known to exhibit

anticancer effects through various mechanisms. These include the induction of apoptosis,

inhibition of tumor cell proliferation, modulation of oxidative stress, and the inhibition of

angiogenesis and metastasis.

Experimental Protocols
Cytotoxicity Assay against A549 Human Lung Cancer
Cell Line
While the specific protocol for determining the IC50 value of 2''-O-Coumaroyljuglanin is not

detailed in the available literature, a general and widely accepted methodology for assessing

cytotoxicity against the A549 cell line using the MTT assay is provided below. This protocol is

representative of the type of procedure likely used to obtain the reported data.

Objective: To determine the concentration of 2''-O-Coumaroyljuglanin that inhibits the growth

of A549 cells by 50% (IC50).

Materials:

A549 human lung adenocarcinoma cell line

2''-O-Coumaroyljuglanin

Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum

(FBS) and 1% penicillin-streptomycin

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
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Dimethyl sulfoxide (DMSO)

96-well microplates

CO2 incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Cell Seeding: A549 cells are harvested and seeded into 96-well plates at a density of

approximately 1 x 10^4 cells per well and allowed to adhere overnight in a CO2 incubator.

Compound Treatment: A stock solution of 2''-O-Coumaroyljuglanin is prepared in DMSO

and then serially diluted with fresh cell culture medium to achieve a range of final

concentrations. The medium from the cell plates is replaced with the medium containing the

various concentrations of the test compound. A control group receiving only the vehicle

(DMSO at the highest concentration used) is also included.

Incubation: The plates are incubated for a specified period, typically 24, 48, or 72 hours, in a

CO2 incubator.

MTT Assay: Following incubation, the medium is removed, and MTT solution is added to

each well. The plates are then incubated for an additional 4 hours, allowing viable cells to

metabolize the MTT into formazan crystals.

Formazan Solubilization: The MTT solution is removed, and DMSO is added to each well to

dissolve the formazan crystals, resulting in a purple solution.

Data Acquisition: The absorbance of each well is measured using a microplate reader at a

wavelength of approximately 570 nm.

IC50 Calculation: The absorbance values are converted to percentage of cell viability relative

to the vehicle control. The IC50 value is then calculated by plotting the percentage of cell

viability against the compound concentration and fitting the data to a sigmoidal dose-

response curve.
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Signaling Pathways
The precise signaling pathways modulated by 2''-O-Coumaroyljuglanin have not yet been

fully elucidated. However, based on studies of structurally related flavonoids and coumarins, it

is plausible that its biological effects are mediated through established pathways known to be

involved in cell proliferation, inflammation, and apoptosis.

Potential Anticancer Signaling Pathways
The anticancer activity of coumarins and flavonoids is often attributed to their interaction with

key signaling cascades that regulate cell fate.

Potential Intracellular Signaling Pathways
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Potential anticancer signaling pathways modulated by 2''-O-Coumaroyljuglanin.

Potential Anti-inflammatory Signaling Pathways
Flavonoids are well-documented for their anti-inflammatory properties, which are often

mediated by the inhibition of pro-inflammatory signaling pathways such as NF-κB and MAPK.

These pathways are central to the production of inflammatory mediators like nitric oxide (NO)

and various cytokines. A structurally similar compound, kaempferol-3-O-β-d-glucuronate, has

been shown to exert anti-inflammatory effects by downregulating the MAPK and NF-κB

pathways in microglial cells.
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Hypothesized anti-inflammatory mechanism of 2''-O-Coumaroyljuglanin.

Future Directions
Further research is warranted to fully characterize the therapeutic potential of 2''-O-
Coumaroyljuglanin. Specifically, studies should focus on:

Elucidating the precise molecular targets and mechanisms of action responsible for its

anticancer activity.

Conducting comprehensive in vitro and in vivo studies to evaluate its anti-inflammatory

properties.

Investigating its effects on a broader range of cancer cell lines.

Exploring its pharmacokinetic and pharmacodynamic profiles to assess its suitability for drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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